Cas no 1049206-19-0 (3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine)

• Product Name: 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine
• CAS No: 1049206-19-0
• MF: C₂₂H₂₁ClN₄O₂
• MW: 408.880743741989
• CID: 6147390
• PubChem ID: 25836866
• Update Time: 2025-06-08

3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine
• AKOS026684955
• (2-chlorophenyl)(4-(6-(3-methoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone
• F5088-0760
• 1049206-19-0
• (2-chlorophenyl)-[4-[6-(3-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methanone

• Inchi： 1S/C22H21ClN4O2/c1-29-17-6-4-5-16(15-17)20-9-10-21(25-24-20)26-11-13-27(14-12-26)22(28)18-7-2-3-8-19(18)23/h2-10,15H,11-14H2,1H3
• InChI Key： ZUJMABLSSIWWGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCN(C2=CC=C(C3C=CC=C(C=3)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 408.1353036g/mol
• Monoisotopic Mass: 408.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine

Introduction to 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine (CAS No. 1049206-19-0)

3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine, identified by its CAS number 1049206-19-0, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine ring and aromatic substituents, contribute to its unique chemical properties and biological interactions.

The< strong>piperazine moiety is a key pharmacophore in many pharmacologically active agents, known for its ability to interact with various biological targets. In the case of 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine, the piperazine ring is linked to a chlorobenzoyl group and a methoxyphenyl group, which are known to influence the compound's solubility, bioavailability, and target specificity. These structural elements make it a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Pyridazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine structure combines these properties with additional functionalities that enhance its potential as a drug candidate.

One of the most compelling aspects of this compound is its ability to modulate various biological pathways. The chlorobenzoyl group, for instance, has been shown to interact with enzymes and receptors involved in pain perception and inflammation. Similarly, the methoxyphenyl group can influence neurotransmitter activity, making this compound a candidate for applications in central nervous system disorders. These interactions are further enhanced by the presence of the piperazine ring, which is known to improve binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecule inhibitors for neurological disorders. Pyridazine derivatives have emerged as valuable tools in this context due to their ability to cross the blood-brain barrier and interact with central nervous system targets. The< strong>3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine compound has shown promise in preclinical studies as a potential treatment for conditions such as depression and anxiety. Its unique structure allows it to interact with serotonin receptors, which are critical in regulating mood and emotional responses.

The synthesis of< strong>3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it introduces the chlorobenzoyl group, which is essential for the compound's biological activity. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

Evaluation of< strong>CAS No. 1049206-19-0 in vitro has revealed several interesting properties. The compound demonstrates moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies indicate that it exhibits low acute toxicity at therapeutic doses, suggesting its safety profile is promising for further clinical investigation.

The pharmacokinetic profile of< strong>3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine is another area of interest. Studies suggest that it has a reasonable half-life, allowing for once or twice daily dosing regimens. This property is particularly important for chronic conditions where long-term treatment is necessary. Furthermore, its ability to bind reversibly to targets suggests that it may have fewer side effects compared to irreversible inhibitors.

The potential applications of< strong>CAS No. 1049206-19-0 extend beyond neurological disorders. Research indicates that it may also have utility in treating inflammatory conditions by modulating cytokine production and immune responses. The presence of both aromatic rings enhances its interactions with various biological targets, making it a versatile tool for drug development.

In conclusion, 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine represents an exciting advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further investigation into treating neurological disorders and other conditions. As research continues to uncover new therapeutic applications for pyridazine derivatives like this one, we can expect significant developments in patient care and treatment options.